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Compound of Interest
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Cat. No.: B1401504 Get Quote

Introduction
Sulfadoxine is a long-acting sulfonamide antimicrobial agent primarily used in combination with

pyrimethamine for the treatment and prophylaxis of malaria. It functions by inhibiting the

synthesis of dihydrofolic acid in parasites. The quality control of pharmaceutical formulations

containing sulfadoxine is crucial to ensure their safety and efficacy. This application note details

a simple, rapid, and cost-effective spectrophotometric method for the quantitative determination

of sulfadoxine in tablet dosage forms. The described protocol is based on the formation of a

colored azo dye, a principle widely used for the analysis of sulfonamides.

Principle
The method involves the diazotization of the primary aromatic amine group of sulfadoxine with

sodium nitrite in an acidic medium (hydrochloric acid) at a low temperature (0-5°C) to form a

diazonium salt. This salt is then coupled with a suitable aromatic compound, such as 4-

methoxyphenol, in an alkaline medium to produce a stable and intensely colored azo dye. The

absorbance of the resulting solution is measured at the wavelength of maximum absorbance

(λmax), and the concentration of sulfadoxine is determined from a calibration curve.
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Several spectrophotometric methods have been developed for the determination of

sulfadoxine. The following tables summarize the key analytical parameters from different

studies, providing a comparative overview.

Table 1: Summary of Spectrophotometric Methods for Sulfadoxine Determination

Method Reagents λmax (nm)
Linearity
Range (µg/mL)

Correlation
Coefficient (r²)

Diazotization &

Coupling with 4-

methoxyphenol[1

][2]

NaNO₂, HCl, 4-

methoxyphenol,

NaOH

495 0.25 - 60 0.9996

Cloud Point

Extraction after

Diazotization[1]

[2]

NaNO₂, HCl, 4-

methoxyphenol,

Triton X-114

500 0.25 - 6 0.9998

Complexation

with Chloranilic

Acid[3]

Chloranilic Acid 500
Linear at 0.020

mg/mL
Not Specified

Ion-Association

with Methylene

Blue[4][5]

Methylene Blue 465 and 496 10 - 50 0.9994

Dual Wavelength

Spectrophotomet

ry[6][7]

Not Applicable

(Direct

Measurement)

274.2 and 291.6 Not Specified Not Specified

Table 2: Analytical Performance Characteristics
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Method
Limit of
Detection
(LOD)

Limit of
Quantitation
(LOQ)

Molar
Absorptivity
(L·mol⁻¹·cm⁻¹)

Recovery (%)

Diazotization &

Coupling with 4-

methoxyphenol[1

][2]

0.157 µg/mL Not Specified 0.589 × 10⁴ Not Specified

Cloud Point

Extraction after

Diazotization[1]

[2]

0.023 µg/mL Not Specified 0.877 × 10⁵ Not Specified

Complexation

with Chloranilic

Acid[3]

0.010 mg/mL Not Specified Not Specified 94.79 - 98.04

Ion-Association

with Methylene

Blue[4][5]

Not Specified Not Specified Not Specified Not Specified

Dual Wavelength

Spectrophotomet

ry[6][7]

Not Specified Not Specified Not Specified Not Specified

Experimental Protocol: Diazotization and Coupling
Method
This protocol provides a step-by-step procedure for the determination of sulfadoxine in

pharmaceutical tablets based on the diazotization reaction.[1][2]

Materials and Reagents
Sulfadoxine reference standard

Sulfadoxine tablets

Hydrochloric Acid (HCl), 1:1 solution
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Sodium Nitrite (NaNO₂), 1% (w/v) solution, freshly prepared

4-Methoxyphenol, 1000 µg/mL solution

Sodium Hydroxide (NaOH), 25% (w/v) solution

Distilled or deionized water

Volumetric flasks (25 mL, 100 mL)

Pipettes

UV-Visible Spectrophotometer

Ice bath

Preparation of Standard Stock Solution
Accurately weigh 10 mg of sulfadoxine reference standard and transfer it to a 100 mL

volumetric flask.

Dissolve the standard in a small amount of distilled water and then make up the volume to

100 mL with distilled water to obtain a stock solution of 100 µg/mL.

Preparation of Calibration Curve
Pipette aliquots of the standard stock solution (ranging from 0.25 to 6.0 mL) into a series of

25 mL volumetric flasks to obtain final concentrations in the range of 1 to 24 µg/mL.

Place the flasks in an ice bath (0-5°C).

To each flask, add 0.75 mL of (1:1) HCl.

Gradually add 0.5 mL of 1% NaNO₂ solution to each flask, mix well, and allow to stand for 10

minutes for complete diazotization.

Add 1 mL of 1000 µg/mL 4-methoxyphenol solution.

Add 2 mL of 25% NaOH solution to make the medium alkaline.
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Dilute to the mark with distilled water. A reddish-orange color will develop.

Measure the absorbance of each solution at 495 nm against a reagent blank prepared in the

same manner but without the sulfadoxine standard.

Plot a graph of absorbance versus concentration to obtain the calibration curve.

Preparation of Sample Solution
Weigh and finely powder 20 sulfadoxine tablets.

Accurately weigh a quantity of the powdered tablets equivalent to 10 mg of sulfadoxine and

transfer it to a 100 mL volumetric flask.

Add approximately 70 mL of distilled water and sonicate for 15 minutes to ensure complete

dissolution of the drug.

Make up the volume to 100 mL with distilled water and mix well.

Filter the solution through a suitable filter paper.

Dilute a suitable aliquot of the filtrate with distilled water to obtain a final concentration within

the linearity range of the calibration curve.

Assay of Tablet Formulation
Take an appropriate volume of the prepared sample solution in a 25 mL volumetric flask.

Follow the same procedure as described for the calibration curve (from step 2 onwards).

Measure the absorbance of the final solution at 495 nm against the reagent blank.

Determine the concentration of sulfadoxine in the sample solution from the calibration curve.

Calculate the amount of sulfadoxine per tablet.

Diagrams
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Caption: Experimental workflow for the spectrophotometric determination of sulfadoxine.
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Caption: Chemical principle of the diazotization-coupling reaction for sulfadoxine analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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